BENGHE Methodological & Application

Check Availability & Pricing

Measuring charge carrier mobility in 4,10-
Dibromoanthanthrone thin films

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4,10-Dibromoanthanthrone

Cat. No.: B179460

An Application Note on Measuring Charge Carrier Mobility in 4,10-Dibromoanthanthrone Thin
Films

For Researchers, Scientists, and Drug Development Professionals

Introduction

4,10-Dibromoanthanthrone (DBA) is a synthetic organic colorant that is also recognized as a
promising organic semiconductor.[1][2] As a derivative of anthanthrone, it serves as a
fundamental building block for creating p-type, n-type, and ambipolar mt-conjugated materials
for various organic electronic applications.[3] Theoretical investigations into dihalogenated
anthanthrones, including DBA, suggest the potential for ambipolar charge transport, meaning
the material can conduct both positive (holes) and negative (electrons) charge carriers.[4][5]

The charge carrier mobility (W) is a critical parameter that quantifies how quickly charge carriers
move through a material under the influence of an electric field. It is a key figure of merit for the
performance of organic electronic devices such as Organic Field-Effect Transistors (OFETS)
and Organic Light-Emitting Diodes (OLEDSs). A high charge carrier mobility is essential for
achieving fast switching speeds, high drive currents, and overall device efficiency.

This application note provides detailed protocols for the fabrication of 4,10-
Dibromoanthanthrone thin films and the subsequent measurement of their charge carrier
mobility using three standard techniques: the Organic Field-Effect Transistor (OFET) method,
the Space-Charge-Limited Current (SCLC) method, and the Time-of-Flight (TOF) method.
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Data Presentation

The charge carrier mobility of 4,10-Dibromoanthanthrone can be characterized using several
techniques, each probing transport under different device configurations and conditions. The
following table summarizes representative, theoretically plausible data for DBA thin films.
These values are based on theoretical calculations for dihalogenated anthanthrones and

experimental results for related organic semiconductors.[4][6][7]
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Experimental Protocols & Methodologies

A generalized experimental workflow for sample preparation and characterization is outlined

below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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